Cas no 1795084-33-1 (3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide)

• Product Name: 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide
• CAS No: 1795084-33-1
• MF: C₂₁H₂₃N₅O₃S
• MW: 425.504022836685
• CID: 5368810
• Update Time: 2025-06-09

3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide

• Inchi： 1S/C21H23N5O3S/c1-16-3-2-4-20(15-16)30(28,29)23-18-7-5-17(6-8-18)21(27)25-12-9-19(10-13-25)26-14-11-22-24-26/h2-8,11,14-15,19,23H,9-10,12-13H2,1H3
• InChI Key： BTUHWHBHUWLRGF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C(N3CCC(N4C=CN=N4)CC3)=O)C=C2)(=O)=O)=CC=CC(C)=C1

Additional information on 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide

Introduction to 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide (CAS No. 1795084-33-1)

3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide, identified by its CAS number 1795084-33-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by their intricate structural motifs, which often include sulfonamide and triazole functional groups. These features not only contribute to the compound's unique chemical properties but also open up diverse possibilities for its application in medicinal chemistry.

The molecular structure of 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide is a testament to the ingenuity of synthetic chemists. It incorporates a benzenesulfonamide core, which is flanked by a piperidine moiety linked through a carbonyl group. The presence of a triazole ring further enhances the molecule's complexity, providing multiple sites for interaction with biological targets. This structural design is not arbitrary; it is meticulously crafted to optimize pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial properties, and modifications to their structure can lead to compounds with enhanced efficacy and reduced side effects. The specific substitution pattern in 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide, particularly the incorporation of the triazole ring, suggests that this compound may exhibit unique interactions with biological targets compared to its parent compounds.

The role of the triazole ring in this molecule cannot be overstated. Triazoles have been extensively studied for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In the context of 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide, the triazole moiety likely contributes to the compound's binding affinity and selectivity towards specific targets. This is particularly important in drug development, where high selectivity can minimize off-target effects and improve therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before they are synthesized in the lab. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can identify potential binding modes and interactions between 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide and biological targets. These computational studies have provided valuable insights into how structural modifications can influence pharmacological properties, guiding the design of more effective drug candidates.

The synthesis of complex molecules like 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide presents significant challenges due to the multiple functional groups and stereochemical requirements. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis, cross-coupling reactions, and protecting group strategies have been instrumental in achieving these feats. The successful synthesis of this compound not only demonstrates the capabilities of current synthetic chemistry but also paves the way for similar molecules to be explored.

The potential applications of 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide extend beyond basic research. Given its structural features, this compound could be investigated for its potential as an intermediate in the synthesis of more complex drugs or as a lead compound for further optimization. The sulfonamide moiety alone is known to be pharmacologically active, while the triazole ring adds another layer of complexity that could lead to novel therapeutic effects.

In conclusion, 3-methyl-N-[4-[4-(triazol-1-yl)piperidine-1-carbonyl]phenyl]benzenesulfonamide (CAS No. 1795084-33-1) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups makes it a promising candidate for further investigation in medicinal chemistry. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will undoubtedly play a crucial role in shaping the future of drug development.